Cas no 2248316-47-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,5-trimethylfuran-3-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,5-trimethylfuran-3-carboxylate is a specialized organic compound featuring a fused isoindole-1,3-dione (phthalimide) core linked to a trimethylfuran carboxylate moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds or functional materials. The phthalimide group enhances stability, while the furan carboxylate offers potential for further derivatization. Its well-defined molecular architecture allows for precise modifications in pharmaceutical or agrochemical research. The compound’s crystalline nature facilitates purification and characterization, ensuring reproducibility in applications requiring high-precision intermediates.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,5-trimethylfuran-3-carboxylate structure
2248316-47-2 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,5-trimethylfuran-3-carboxylate
CAS No:2248316-47-2
MF:C16H13NO5
MW:299.278124570847
CID:6109874
PubChem ID:165725973
Update Time:2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,5-trimethylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2248316-47-2
    • EN300-6514312
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,5-trimethylfuran-3-carboxylate
    • Inchi: 1S/C16H13NO5/c1-8-9(2)21-10(3)13(8)16(20)22-17-14(18)11-6-4-5-7-12(11)15(17)19/h4-7H,1-3H3
    • InChI Key: KOEGVQHEALCZOZ-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C)C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1C

Computed Properties

  • Exact Mass: 299.07937252g/mol
  • Monoisotopic Mass: 299.07937252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 76.8Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,5-trimethylfuran-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6514312-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,5-trimethylfuran-3-carboxylate
2248316-47-2
1g
$0.0 2023-05-31

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,5-trimethylfuran-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,5-trimethylfuran-3-carboxylate (CAS No. 2248316-47-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,5-trimethylfuran-3-carboxylate (CAS No. 2248316-47-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, combining a dihydroisoindole core with a trimethylfuran carboxylate moiety, make it a versatile intermediate for synthesizing bioactive compounds and functional materials. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting inflammatory pathways and enzyme modulation.

In recent years, the demand for high-purity heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,5-trimethylfuran-3-carboxylate has surged due to their role in developing novel therapeutics. This compound’s CAS No. 2248316-47-2 is frequently cited in patent literature, highlighting its relevance in proprietary formulations. Its furan and isoindole segments are known to contribute to electron-rich aromatic systems, which are critical for designing fluorescent probes and organic semiconductors. These applications align with the growing interest in sustainable electronics and biocompatible imaging agents.

From a synthetic chemistry perspective, the ester linkage in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,5-trimethylfuran-3-carboxylate offers a reactive handle for further derivatization. This property is exploited in peptide coupling and polymer chemistry, where controlled release or biodegradability is desired. The compound’s stability under physiological conditions also makes it a candidate for prodrug design, a trending topic in precision medicine. Notably, its lipophilic character enhances membrane permeability, a key factor in optimizing bioavailability for CNS-targeted drugs.

Environmental and regulatory considerations are increasingly shaping the use of such compounds. 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4,5-trimethylfuran-3-carboxylate is often discussed in the context of green chemistry due to its potential for low-toxicity derivates. Analytical methods like HPLC-MS and NMR are routinely employed to ensure its purity, addressing the industry’s focus on quality-by-design (QbD) principles. These aspects resonate with the broader push toward sustainable manufacturing in the chemical sector.

In summary, CAS No. 2248316-47-2 represents a multifaceted building block with applications spanning medicinal chemistry, material science, and biotechnology. Its structural hybridity and functional adaptability position it as a valuable asset in addressing contemporary challenges in drug delivery and smart materials. As research progresses, this compound is likely to feature prominently in innovations aligned with personalized healthcare and eco-friendly technologies.

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